Cas no 477186-85-9 ((2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,3-dimethylphenyl)aminoprop-2-enenitrile)

(2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,3-dimethylphenyl)aminoprop-2-enenitrile structure

477186-85-9 structure

Product Name:(2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,3-dimethylphenyl)aminoprop-2-enenitrile

CAS No:477186-85-9

Molecular Formula:C₂₀H₁₆ClN₃S

Molecular Weight:365.879141807556

CID:6179827

PubChem ID:7087880

(2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,3-dimethylphenyl)aminoprop-2-enenitrile Properties

Names and Identifiers

- (2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,3-dimethylphenyl)aminoprop-2-enenitrile
- (2Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2,3-dimethylphenyl)amino]prop-2-enenitrile
- F0760-1897
- (Z)-2-(4-(4-chlorophenyl)thiazol-2-yl)-3-((2,3-dimethylphenyl)amino)acrylonitrile
- AKOS024599231
- (Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(2,3-dimethylanilino)prop-2-enenitrile
- 477186-85-9
- InChIKey： BSLLXNCGCUMXPS-WJDWOHSUSA-N
- Inchi： 1S/C20H16ClN3S/c1-13-4-3-5-18(14(13)2)23-11-16(10-22)20-24-19(12-25-20)15-6-8-17(21)9-7-15/h3-9,11-12,23H,1-2H3/b16-11-
- SMILES： ClC1C=CC(=CC=1)C1=CSC(/C(/C#N)=C\NC2C=CC=C(C)C=2C)=N1

Computed Properties

Exact Mass: 365.0753464g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 365.0753464g/mol
Heavy Atom Count: 25
Complexity: 520
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6
Topological Polar Surface Area: 77Å²

(2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(2,3-dimethylphenyl)aminoprop-2-enenitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F0760-1897-2μmol	(2Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2,3-dimethylphenyl)amino]prop-2-enenitrile	477186-85-9	90%+	2μl	$57.0

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